4-Amino-N'-(butan-2-ylidene)benzohydrazide

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 4-amino-N-[(E)-butan-2-ylideneamino]benzamide
• InChI: InChI=1S/C11H15N3O/c1-3-8(2)13-14-11(15)9-4-6-10(12)7-5-9/h4-7H,3,12H2,1-2H3,(H,14,15)/b13-8+
• InChI Key: XTCQSSCDWJIHFW-MDWZMJQESA-N
• Isomeric SMILES: CC/C(=N/NC(=O)C1=CC=C(C=C1)N)/C
• Canonical SMILES: CCC(=NNC(=O)C1=CC=C(C=C1)N)C

Description

4-amino-N’-(1-methylpropylidene)benzohydrazide is a chemical compound with the molecular formula C11H15N3O and a molar mass of 205.26 g/mol . This compound is known for its applications in various fields, including medicinal chemistry and industrial processes .

Preparation Methods

The synthesis of 4-amino-N’-(1-methylpropylidene)benzohydrazide typically involves the condensation of 4-aminobenzoic acid hydrazide with an appropriate aldehyde or ketone . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

4-amino-N’-(1-methylpropylidene)benzohydrazide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo substitution reactions, particularly nucleophilic substitution, where the amino group can be replaced by other nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

4-amino-N’-(1-methylpropylidene)benzohydrazide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: This compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly as an inhibitor of specific enzymes.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-amino-N’-(1-methylpropylidene)benzohydrazide involves its interaction with specific molecular targets, such as enzymes . It may inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation, thereby affecting the biochemical pathways involved .

Comparison with Similar Compounds

4-amino-N’-(1-methylpropylidene)benzohydrazide can be compared with other similar compounds, such as:

Benserazide: Both compounds contain a hydrazide moiety, but benserazide has a different substituent on the hydrazide nitrogen.

Benitrobenrazide: This compound also contains a hydrazide moiety but has a nitro group instead of an amino group.

The uniqueness of 4-amino-N’-(1-methylpropylidene)benzohydrazide lies in its specific substituents, which confer distinct chemical and biological properties .